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Compound of Interest

Compound Name: Bis(4-nitrophenyl) Oxalate

Cat. No.: B14742591 Get Quote

An In-depth Technical Guide to Bis(4-nitrophenyl)
oxalate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bis(4-nitrophenyl) oxalate, a

molecule with significant potential in chemiluminescence and as a synthetic intermediate. This

document consolidates available information on its chemical properties, synthesis, and

applications, with a focus on experimental protocols and pathway visualizations to support

research and development activities.

Core Chemical Information
While Bis(4-nitrophenyl) oxalate is a recognized chemical entity, a specific CAS (Chemical

Abstracts Service) registry number is not readily available in major public databases. However,

its molecular formula can be confidently inferred from its chemical name.
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Parameter Value Source

Compound Name Bis(4-nitrophenyl) oxalate -

CAS Number
Not definitively available in

searched databases
-

Molecular Formula C₁₄H₈N₂O₈ Inferred from structure

Molecular Weight 332.22 g/mol Calculated from formula

Synthesis of Bis(4-nitrophenyl) oxalate
A key synthetic route to Bis(4-nitrophenyl) oxalate involves the nitration of a diphenyl oxalate

derivative. This process is detailed in patent literature and provides a reliable method for its

preparation.

Experimental Protocol: Synthesis via Nitration
This protocol is adapted from methodologies described for the preparation of 4-nitrophenol

derivatives, where Bis(4-nitrophenyl) oxalate is a key intermediate[1].

Materials:

Diphenyl oxalate derivative

Concentrated sulfuric acid

Concentrated nitric acid

Ice water

Procedure:

Reaction Setup: In a suitable reaction vessel, cool concentrated sulfuric acid.

Addition of Starting Material: Slowly add the diphenyl oxalate derivative to the cooled sulfuric

acid while maintaining a low temperature (typically between -5°C and 5°C).
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Nitration: Prepare a mixture of concentrated sulfuric acid and concentrated nitric acid. Add

this nitrating mixture dropwise to the reaction vessel, ensuring the temperature does not

exceed the specified range.

Reaction Monitoring: Stir the reaction mixture at a controlled temperature until the reaction is

complete.

Quenching and Precipitation: Pour the reaction mixture into ice water to precipitate the

Bis(4-nitrophenyl) oxalate derivative.

Isolation and Purification: Collect the precipitate by filtration and wash with water. The

resulting wet precipitate can often be used in subsequent steps without further purification.

For higher purity, standard recrystallization techniques can be employed.

Synthesis Workflow
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Synthesis of Bis(4-nitrophenyl) oxalate
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Caption: A diagram illustrating the synthesis of Bis(4-nitrophenyl) oxalate and its subsequent

hydrolysis.

Applications in Chemiluminescence
Bis(4-nitrophenyl) oxalate belongs to the family of peroxyoxalate esters, which are renowned

for their use in chemiluminescence reactions. These reactions are the basis for "glow sticks"

and are widely used in analytical chemistry for the detection of fluorescent molecules.
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The general mechanism involves the reaction of the oxalate ester with an oxidizing agent,

typically hydrogen peroxide, in the presence of a catalyst. This reaction forms a high-energy

intermediate, which then excites a fluorescent molecule (fluorophore). As the fluorophore

returns to its ground state, it emits light.

General Peroxyoxalate Chemiluminescence Protocol
While a specific protocol for Bis(4-nitrophenyl) oxalate is not detailed in the available

literature, the following general procedure for peroxyoxalate chemiluminescence can be

adapted.

Materials:

Bis(4-nitrophenyl) oxalate solution in an appropriate organic solvent (e.g., ethyl acetate)

Hydrogen peroxide solution

A suitable catalyst (e.g., sodium salicylate or imidazole)

A fluorescent dye (fluorophore)

Procedure:

Preparation of Reagent Solutions:

Prepare a stock solution of Bis(4-nitrophenyl) oxalate.

Prepare a stock solution of the fluorophore.

Prepare a solution of hydrogen peroxide and the catalyst.

Initiation of Chemiluminescence: In a suitable transparent container, combine the Bis(4-
nitrophenyl) oxalate solution with the fluorophore solution.

Light Emission: To initiate the light-emitting reaction, add the hydrogen peroxide and catalyst

solution to the mixture.
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Observation: The mixture will emit light at a wavelength characteristic of the chosen

fluorophore.

Peroxyoxalate Chemiluminescence Pathway

Peroxyoxalate Chemiluminescence Pathway

Bis(4-nitrophenyl) oxalate

High-Energy Intermediate
(e.g., 1,2-Dioxetanedione)

Hydrogen Peroxide (H₂O₂) Catalyst

Excited Fluorophore

Fluorophore (Ground State)

Energy TransferRelaxation

Light Emission (Chemiluminescence)

Click to download full resolution via product page

Caption: A generalized signaling pathway for the peroxyoxalate chemiluminescence reaction.

Conclusion
Bis(4-nitrophenyl) oxalate is a valuable chemical compound with established synthetic

pathways and significant potential in the field of chemiluminescence. While a dedicated CAS

number is not readily found, its existence and utility are supported by patent literature. The

experimental protocols and pathway diagrams provided in this guide offer a solid foundation for

researchers and professionals in drug development and other scientific disciplines to explore

the applications of this and similar molecules. Further research into its specific reaction kinetics
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and optimization of its use in analytical applications would be a valuable contribution to the

field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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